Ethyl 6-Chlorobenzo[b]thiophene-2-carboxylate

• IUPAC Name: ethyl 6-chloro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H9ClO2S/c1-2-14-11(13)10-5-7-3-4-8(12)6-9(7)15-10/h3-6H,2H2,1H3
• InChI Key: JRYMMKXUODUVOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C=C(C=C2)Cl
• Molecular Formula: C11H9ClO2S
• Molecular Weight: 240.71 g/mol

Description

Ethyl 6-Chlorobenzo[b]thiophene-2-carboxylate is a chemical compound that has been used in the synthesis of new series of compounds for screening against Staphylococcus aureus. It is a derivative of benzo[b]thiophene, a class of organosulfur compounds that have shown a wide range of therapeutic properties.

Synthesis Analysis

The synthesis of Ethyl 6-Chlorobenzo[b]thiophene-2-carboxylate involves a reaction with a solution of NaOH 3N. The solution is stirred at room temperature overnight, concentrated under vacuum, diluted with H2O, acidified with HCl 1N, and extracted with EtOAc. This process is part of a larger synthesis pathway that leads to a collection of final products with extensive structural diversification.

Chemical Reactions Analysis

The chemical reactions involving Ethyl 6-Chlorobenzo[b]thiophene-2-carboxylate are part of a larger synthesis pathway that leads to a collection of final products with extensive structural diversification. The reaction of substituted benzo[b]thiophene-2-carboxylic hydrazide and various aromatic or heteroaromatic aldehydes leads to these final products.

Scientific Research Applications

Synthesis of Complex Chemical Compounds

Ethyl 6-Chlorobenzo[b]thiophene-2-carboxylate serves as a building block for the synthesis of complex chemical compounds. For instance, it has been used in the synthesis of SK&F 106686, an angiotension II antagonist, through a unique phase transfer catalyzed bromoethylation process (Pridgen et al., 1998). Additionally, it acts as a precursor for various heterocycles with potential pharmaceutical applications (Mohareb et al., 2000).

Anticancer Applications

In the realm of anticancer research, Ethyl 6-Chlorobenzo[b]thiophene-2-carboxylate-related compounds have shown significant promise. Novel heterocycles synthesized using this compound as a base have demonstrated potent activity against human cancer cell lines, such as colon HCT-116 (Abdel-Motaal et al., 2020).

Antibacterial and Antifungal Properties

Compounds synthesized from Ethyl 6-Chlorobenzo[b]thiophene-2-carboxylate have shown antibacterial and antifungal properties. Studies reveal that these compounds are effective against a range of bacterial strains and fungi, offering potential as antimicrobial agents (Altundas et al., 2010).

Anti-inflammatory and Analgesic Activities

The compound and its derivatives have shown potential in anti-inflammatory and analgesic applications. For instance, certain synthesized derivatives exhibited significant anti-inflammatory effects in pharmacological studies, suggesting potential use in treating conditions like rheumatism (Sherif & Hosny, 2014).

Pharmaceutical Development

Ethyl 6-Chlorobenzo[b]thiophene-2-carboxylate is crucial in the development of new pharmaceutical compounds. Its derivatives have been evaluated for various pharmacological properties, including anti-rheumatic potential, which is significant for developing new treatments for chronic diseases (Sherif & Hosny, 2014).